1-(2-Hydroxyethyl)pyrrole
Overview
Description
1-(2-Hydroxyethyl)pyrrole serves as a versatile heterocyclic building block in the synthesis of pharmaceutical compounds . It is used for chemical synthesis .
Synthesis Analysis
Pyrrole synthesis involves various reactions and methods. For instance, the Paal-Knorr pyrrole condensation allows the synthesis of N-substituted pyrroles under mild reaction conditions . A general, selective, and atom economic metal-catalyzed conversion of primary diols and amines to highly valuable 2,5-unsubstituted pyrroles is also possible .
Molecular Structure Analysis
The molecular formula of 1-(2-Hydroxyethyl)pyrrole is C6H9NO . The molecular weight is 111.14 g/mol .
Chemical Reactions Analysis
1-(2-Hydroxyethyl)pyrrole is a versatile compound that can participate in various chemical reactions. For instance, it can undergo Cu/ABNO-catalyzed aerobic oxidative coupling with diols and a broad range of primary amines .
Physical And Chemical Properties Analysis
1-(2-Hydroxyethyl)pyrrole is a liquid at 20 degrees Celsius . Its boiling point is 215 degrees Celsius . The compound has a specific gravity of 1.06 at 20/20 and a refractive index of 1.52 .
Scientific Research Applications
Therapeutic Applications
Pyrrole derivatives are known for their diverse therapeutic uses. They serve as key components in various medicinal compounds, including fungicides, antibiotics, anti-inflammatory drugs, cholesterol-reducing agents, and antitumor agents. Specifically, they can inhibit reverse transcriptase in HIV-1 and cellular DNA polymerases protein kinases .
Biomedical Research
In the field of biomedicine, polypyrrole (PPy) nanomaterials, which could be structurally related to 1-(2-Hydroxyethyl)pyrrole, are utilized for their conductive properties. They find applications in tissue engineering, drug delivery systems, and as scaffolds for cell growth .
Sensor Development
Pyrrole compounds are integral in developing sensors due to their electrical conductivity and stability. They are used in creating sensors for gases, ions, and organic compounds .
Energy Storage
Polypyrrole nanomaterials are also applied in energy storage devices such as batteries and supercapacitors due to their high electrical conductivity and large surface area .
Adsorption and Impurity Removal
These compounds are employed in adsorption processes for impurity removal from water and other mediums, showcasing their environmental applications .
Electromagnetic Shielding
Due to their conductive nature, pyrrole derivatives are used in electromagnetic shielding materials to protect electronic devices from electromagnetic interference .
Solid-Phase Extraction
In analytical chemistry, solid-phase extraction utilizes pyrrole derivatives as adsorbents for separating organic compounds during analysis .
Actuators
Pyrrole-based materials are used in actuators for their ability to change shape or size when stimulated by an electric field .
Mechanism of Action
While the specific mechanism of action for 1-(2-Hydroxyethyl)pyrrole is not mentioned in the search results, pyrrole and pyrrolidine analogs have diverse therapeutic applications like fungicides, antibiotics, anti-inflammatory drugs, cholesterol-reducing drugs, anti-tubercular, and antitumor agents .
Safety and Hazards
Future Directions
properties
IUPAC Name |
2-pyrrol-1-ylethanol | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H9NO/c8-6-5-7-3-1-2-4-7/h1-4,8H,5-6H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZIOLCZCJJJNOEJ-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CN(C=C1)CCO | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H9NO | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90450313 | |
Record name | 1-(2-Hydroxyethyl)pyrrole | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90450313 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
111.14 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
1-(2-Hydroxyethyl)pyrrole | |
CAS RN |
6719-02-4 | |
Record name | 1-(2-Hydroxyethyl)pyrrole | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90450313 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 1-(2-Hydroxyethyl)pyrrole | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q & A
Q1: What is the structural arrangement of 1-(2-Hydroxyethyl)pyrrole-2,5-dione in its solid state?
A1: In the solid state, 1-(2-Hydroxyethyl)pyrrole-2,5-dione exhibits a unique arrangement. The asymmetric unit comprises two distinct molecules (labeled A and B) related by a non-crystallographic twofold pseudo-axis []. These molecules are connected through O—H⋯O hydrogen bonds between their hydroxy groups, resulting in the formation of C(2) chains that extend along the a-axis direction [].
Q2: How does 1-(2-Hydroxyethyl)pyrrole-2,5-dione form hydrogen bonds in its crystal structure?
A2: 1-(2-Hydroxyethyl)pyrrole-2,5-dione forms hydrogen bonds in its crystal structure through its hydroxy groups. Molecules A and B are linked through O—H⋯O hydrogen bonds between their hydroxy groups []. Additionally, there are C—H⋯O interactions between molecules, which can be classified as weak hydrogen bonds []. This intricate network of hydrogen bonds contributes to the stability of the crystal structure.
Q3: Are there efficient synthetic routes for 1-(2-Hydroxyethyl)pyrrole derivatives?
A3: Yes, research highlights an elegant synthesis of both 1-(2-Vinyloxyethyl)- and 1-(2-Hydroxyethyl)pyrrole-3-carbaldehydes [, ]. While specific details about the synthetic procedure are not provided in the abstracts, the mention of "elegant synthesis" suggests an efficient and potentially scalable method for obtaining these compounds.
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